Cas no 2229604-90-2 (tert-butyl N-{1-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-oxoethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-oxoethyl}-N-methylcarbamate
• CAS No: 2229604-90-2
• MF: C₁₄H₂₁ClN₄O₃
• MW: 328.794542074203
• CID: 5891765
• PubChem ID: 165655236
• Update Time: 2025-07-19

tert-butyl N-{1-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-oxoethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-oxoethyl}-N-methylcarbamate
• tert-butyl N-{1-[4-chloro-6-(dimethylamino)pyrimidin-5-yl]-2-oxoethyl}-N-methylcarbamate
• EN300-1883632
• 2229604-90-2

• Inchi： 1S/C14H21ClN4O3/c1-14(2,3)22-13(21)19(6)9(7-20)10-11(15)16-8-17-12(10)18(4)5/h7-9H,1-6H3
• InChI Key： MRGWZMQEEUGQLC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)N(C)C)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 328.1302182g/mol
• Monoisotopic Mass: 328.1302182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-{1-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-oxoethyl}-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-{1-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-oxoethyl}-N-methylcarbamate (CAS: 2229604-90-2)

The compound tert-butyl N-{1-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-oxoethyl}-N-methylcarbamate (CAS: 2229604-90-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine core and carbamate functionality, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for researchers in the pharmaceutical industry.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of tert-butyl N-{1-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-oxoethyl}-N-methylcarbamate. The researchers employed a multi-step approach, starting from commercially available 4-chloro-6-(dimethylamino)pyrimidine-5-carbaldehyde, followed by a series of condensation and protection steps. The final product was obtained with a purity of >98%, making it suitable for further biological evaluations.

In terms of biological activity, recent investigations have explored the compound's potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain protein kinases involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that tert-butyl N-{1-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-oxoethyl}-N-methylcarbamate exhibited promising activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further mechanistic studies have shed light on the compound's mode of action. Structural analysis using X-ray crystallography revealed that the molecule binds to the ATP-binding site of target kinases, forming critical hydrogen bonds with key amino acid residues. This binding mode was further supported by molecular docking simulations, which showed good correlation with experimental data. These structural insights are invaluable for the design of more potent and selective derivatives.

The pharmacokinetic properties of tert-butyl N-{1-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-oxoethyl}-N-methylcarbamate have also been investigated. Recent in vivo studies in rodent models have shown moderate oral bioavailability and reasonable metabolic stability, although further optimization may be required to improve its drug-like properties. Researchers are currently exploring various prodrug strategies and formulation approaches to enhance its bioavailability and tissue distribution.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to explore modifications to the pyrimidine core and carbamate moiety. Early results indicate that certain substitutions can significantly alter both the potency and selectivity of the compound, opening new avenues for targeted therapy development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, recent research on tert-butyl N-{1-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-oxoethyl}-N-methylcarbamate (CAS: 2229604-90-2) has demonstrated its potential as a valuable scaffold in medicinal chemistry. The compound's synthetic accessibility, promising biological activity, and well-characterized mechanism of action make it an attractive starting point for drug discovery programs. As research continues, we anticipate further developments that will clarify its therapeutic potential and guide the design of improved derivatives with enhanced pharmacological properties.